Cas no 80522-43-6 (Silane, tris(1-methylethyl)(phenylmethoxy)-)

Silane, tris(1-methylethyl)(phenylmethoxy)- structure
80522-43-6 structure
Product Name:Silane, tris(1-methylethyl)(phenylmethoxy)-
CAS No:80522-43-6
MF:C16H28OSi
MW:264.478425979614
CID:705519
PubChem ID:12750411
Update Time:2025-04-19

Silane, tris(1-methylethyl)(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Silane, tris(1-methylethyl)(phenylmethoxy)-
    • phenylmethoxy-tri(propan-2-yl)silane
    • (Benzyloxy)tri(propan-2-yl)silane
    • SCHEMBL1315107
    • DTXSID80508872
    • 80522-43-6
    • Inchi: 1S/C16H28OSi/c1-13(2)18(14(3)4,15(5)6)17-12-16-10-8-7-9-11-16/h7-11,13-15H,12H2,1-6H3
    • InChI Key: GUVADIBCJNDCLO-UHFFFAOYSA-N
    • SMILES: [Si](C(C)C)(C(C)C)(C(C)C)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 264.190942047g/mol
  • Monoisotopic Mass: 264.190942047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23000
  • LogP: 5.37870
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